Cas no 845546-23-8 (1-[(3-fluorophenyl)methyl]-5-oxopyrrolidine-3-carboxylic acid)

• Product Name: 1-[(3-fluorophenyl)methyl]-5-oxopyrrolidine-3-carboxylic acid
• CAS No: 845546-23-8
• MF: C₁₂H₁₂FNO₃
• MW: 237.226986885071
• MDL: MFCD09040073
• CID: 1027810
• PubChem ID: 20109606
• Update Time: 2025-04-20

1-[(3-fluorophenyl)methyl]-5-oxopyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3-Fluorobenzyl)-5-oxo-pyrrolidine-3-carboxylic acid
• 1-(3-Fluorobenzyl)-5-oxopyrrolidine-3-carboxylic acid
• 1-[(1,3-Dimethyl-1H-pyrazol-4-yl)methyl]-5-oxopyrrolidine-3-carboxylic acid
• 1-[(3-fluorophenyl)methyl]-5-oxopyrrolidine-3-carboxylic acid
• 3-Pyrrolidinecarboxylic acid, 1-[(3-fluorophenyl)methyl]-5-oxo-
• 1-(3-fluorobenzyl)-5-oxopyrrolidine-3-carboxylic acid(SALTDATA: FREE)
• DTXSID50602553
• 845546-23-8
• Z362628408
• CS-0118958
• A864091
• F6782-4269
• 1-(3-Fluorobenzyl)-5-oxo-3-pyrrolidinecarboxylic acid
• FT-0739971
• MFCD09040073
• 1-(3-Fluorobenzyl)-5-oxo-pyrrolidine-3-carboxylicacid
• AKOS016050178
• 1-(3-Fluoro-benzyl)-5-oxo-pyrrolidine-3-carboxylic acid
• SCHEMBL8293397
• EN300-186490
• FS-2694
• AKOS000343644
• 1-[(3-fluorophenyl)methyl]-5-oxo-pyrrolidine-3-carboxylic acid
• STK502129
• BBL015887
• ALBB-004657

• MDL： MFCD09040073
• Inchi： 1S/C12H12FNO3/c13-10-3-1-2-8(4-10)6-14-7-9(12(16)17)5-11(14)15/h1-4,9H,5-7H2,(H,16,17)
• InChI Key： FSLHDGFWLYQYCX-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)CN1C(CC(C(=O)O)C1)=O

Computed Properties

• Exact Mass: 237.08000
• Monoisotopic Mass: 237.08012141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 57.6Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 467.4±45.0 °C at 760 mmHg
• Flash Point: 236.5±28.7 °C
• PSA: 57.61000
• LogP: 1.19670
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

1-[(3-fluorophenyl)methyl]-5-oxopyrrolidine-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidones Oxoprolines